Cas no 26960-77-0 (1-Dodecanethiol, sodiumsalt (1:1))

• Product Name: 1-Dodecanethiol, sodiumsalt (1:1)
• CAS No: 26960-77-0
• MF: C₁₂H₂₅NaS
• MW: 224.381673574448
• MDL: MFCD21608369
• CID: 287683
• PubChem ID: 23672953
• Update Time: 2025-11-02

1-Dodecanethiol, sodiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanethiol, sodiumsalt (1:1)
• Sodium dodecane-1-thiolate
• SODIUM DODECYL THIOLATE
• XRZRPHKMCVBSLA-UHFFFAOYSA-M
• sodium;dodecane-1-thiolate
• Sodium Dodecanethiolate
• F76687
• DTXSID80181447
• NS00083625
• 26960-77-0
• EINECS 248-141-9
• SCHEMBL9786593
• AKOS040768993
• 1-Dodecanethiol,sodiumsalt(1:1)
• DTXCID90103938
• sodium dodecylsulfanide

• MDL： MFCD21608369
• Inchi： 1S/C12H26S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13;/h13H,2-12H2,1H3;/q;+1/p-1
• InChI Key： XRZRPHKMCVBSLA-UHFFFAOYSA-M
• SMILES： [S-]CCCCCCCCCCCC.[Na+]

Computed Properties

• Exact Mass: 224.15765
• Monoisotopic Mass: 224.157466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 86.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Boiling Point: 275.3°Cat760mmHg
• Flash Point: 87.8°C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts

Additional information on 1-Dodecanethiol, sodiumsalt (1:1)

Comprehensive Guide to 1-Dodecanethiol, sodium salt (1:1) (CAS No. 26960-77-0)

1-Dodecanethiol, sodium salt (1:1) is a specialized organosulfur compound with the CAS registry number 26960-77-0. This compound, often referred to as sodium dodecylthiolate, is widely used in industrial and research applications due to its unique chemical properties. The molecular formula for this compound is C₁₂H₂₅SNa, and it is known for its role as a surfactant and stabilizing agent in various chemical processes.

The chemical structure of 1-Dodecanethiol, sodium salt (1:1) consists of a twelve-carbon alkyl chain (dodecyl group) bonded to a thiolate group (S^-), which is further associated with a sodium ion (Na⁺). This ionic nature makes it highly soluble in polar solvents, such as water and alcohols, while retaining the hydrophobic properties of the long alkyl chain. This dual characteristic is key to its functionality in applications like nanoparticle synthesis and emulsion stabilization.

One of the most prominent uses of 1-Dodecanethiol, sodium salt (1:1) is in the field of nanotechnology. Researchers frequently employ it as a capping agent for gold and silver nanoparticles, where it prevents aggregation and ensures uniform particle size distribution. This application is particularly relevant in the development of conductive inks and biomedical sensors, which are currently trending topics in materials science. The compound’s ability to form self-assembled monolayers (SAMs) on metal surfaces also makes it valuable in surface modification studies.

In addition to nanotechnology, 1-Dodecanethiol, sodium salt (1:1) finds applications in the polymer industry. It acts as a chain transfer agent in radical polymerization processes, helping control molecular weight and polydispersity of synthetic polymers. This property is crucial for producing high-performance plastics and elastomers with tailored mechanical properties. Given the growing demand for sustainable polymers, this compound is gaining attention in green chemistry research.

Another emerging application of 1-Dodecanethiol, sodium salt (1:1) is in the formulation of specialty detergents and lubricant additives. Its amphiphilic nature allows it to reduce surface tension and improve the wetting properties of cleaning solutions. With increasing consumer interest in eco-friendly cleaning products, manufacturers are exploring its potential in biodegradable surfactants.

From a commercial perspective, the market for 1-Dodecanethiol, sodium salt (1:1) is expanding due to its versatility. Suppliers often highlight its high purity (≥95%) and consistent performance in technical datasheets. Researchers and procurement specialists frequently search for terms like "sodium dodecylthiolate supplier" or "CAS 26960-77-0 price", reflecting the demand for reliable sourcing information. Regulatory compliance, such as REACH and OSHA standards, is another critical consideration for industrial buyers.

Handling and storage of 1-Dodecanethiol, sodium salt (1:1) require standard laboratory precautions. While not classified as hazardous under most jurisdictions, it should be stored in a cool, dry place away from oxidizing agents. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling the powder form.

In summary, 1-Dodecanethiol, sodium salt (1:1) (CAS No. 26960-77-0) is a multifaceted compound with significant industrial and scientific relevance. Its roles in nanoparticle synthesis, polymer chemistry, and surfactant formulations align with current trends in advanced materials and sustainable technologies. As research continues to uncover new applications, this compound is poised to remain a key player in specialty chemicals.